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Compound of Interest

Compound Name: Calcium chloride, dihydrate

Cat. No.: B154954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deliquescence of calcium

chloride dihydrate (CaCl₂·2H₂O), a phenomenon of critical importance in pharmaceutical

manufacturing, materials science, and environmental studies. The document details the core

principles of deliquescence, influencing factors, hydration pathways, and the experimental

methodologies used for its characterization.

Introduction to Deliquescence
Deliquescence is a phase transition where a solid substance absorbs moisture from the

atmosphere to form an aqueous solution.[1] This process occurs when the water vapor

pressure of the air is greater than that of a saturated solution of the substance.[2] Calcium

chloride is a well-known deliquescent salt, and its various hydrated forms exhibit distinct

deliquescence behaviors.[3][4] The dihydrate form, in particular, is widely utilized as a

desiccant and drying agent due to its strong hygroscopic nature.[5][6]

The deliquescence of calcium chloride is an exothermic process, releasing a significant amount

of heat upon dissolution in water.[3][7] This property, combined with its ability to lower the

freezing point of water, makes it effective for applications such as de-icing.[6][7]
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Calcium chloride can exist in several hydration states, including anhydrous (CaCl₂),

monohydrate (CaCl₂·H₂O), dihydrate (CaCl₂·2H₂O), tetrahydrate (CaCl₂·4H₂O), and

hexahydrate (CaCl₂·6H₂O).[2][7] The transition between these states and the onset of

deliquescence are governed by the ambient relative humidity (RH) and temperature.

At 298.15 K (25 °C), two primary hydration and deliquescence pathways have been identified

for lower hydrates:

Pathway 1: The monohydrate hydrates to the dihydrate, which then forms β-CaCl₂·4H₂O.

This tetrahydrate form subsequently undergoes deliquescence at approximately 18.5% RH.

[8]

Pathway 2: The monohydrate hydrates to the dihydrate, followed by the formation of α-

CaCl₂·4H₂O and then the hexahydrate. The hexahydrate deliquesces at around 29% RH.[8]

The transition from the dihydrate to the β-CaCl₂·4H₂O form can occur spontaneously. The

formation of the more thermodynamically stable α-CaCl₂·4H₂O is observed when crystal seeds

of this phase are present from a previous dehydration cycle.[8]
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Hydration and deliquescence pathways of calcium chloride hydrates at 298.15 K.

Quantitative Data on Deliquescence
The deliquescence relative humidity (DRH) is a critical parameter that is dependent on

temperature and the specific hydrate form.
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Hydrate Form
Temperature Range
(K)

Average DRH (%) Reference

CaCl₂·2H₂O 223 - 273 15.8 ± 3.5 [1][9][10]

CaCl₂·6H₂O 223 - 273 63.3 ± 12.5 [1][9][10]

CaCl₂·2H₂O 296.15 (23 °C) ~18.5 [11]

CaCl₂·6H₂O 298.15 (25 °C) ~28.5 [9][12]

The water absorption capacity of calcium chloride is also influenced by environmental humidity.

The following table, based on simulated experimental conditions, illustrates this relationship.

Environmental Humidity (%RH) Hygroscopicity (%)

30 30

50 50

70 70

80 85

90 100

Note: This data is simulated and its authenticity

is not guaranteed.[5]

Factors Influencing Deliquescence
Several factors can affect the rate and extent of deliquescence of calcium chloride dihydrate:

Relative Humidity: Higher relative humidity leads to increased moisture absorption.[5]

Temperature: In cold environments, the hygroscopic ability of calcium chloride is enhanced

as moisture is less likely to evaporate. Conversely, at high temperatures, the hygroscopic

effect is reduced.[5]
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Particle Size and Surface Area: Smaller particles with a larger surface area, such as

powdered calcium chloride, absorb moisture more rapidly.[5]

Purity: High-purity calcium chloride exhibits better hygroscopic properties. Anhydrous

calcium chloride is more hygroscopic than its hydrated forms as it can form hydrates with

water.[5]

Experimental Protocols for Measuring
Deliquescence
The characterization of deliquescence is primarily achieved through techniques that monitor

changes in a sample's properties as a function of relative humidity.

5.1. Vapor Sorption Analysis

A vapor sorption analyzer is a common instrument used to measure the change in mass of a

sample as the relative humidity is varied under isothermal conditions.[9][12]

Methodology:

A small amount of the sample (typically 0.5-1 mg) is placed on a microbalance within a

humidity-controlled chamber.[11]

The initial mass of the sample is recorded after drying at 0% RH.

The relative humidity is then increased in a stepwise or continuous manner.

The mass of the sample is continuously monitored until it reaches equilibrium at each RH

step.

The deliquescence relative humidity (DRH) is identified as the RH at which a sharp

increase in mass is observed, indicating the transition from a solid to a saturated solution.
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Simplified workflow for deliquescence measurement using a vapor sorption analyzer.

5.2. Raman Microscopy

Raman microscopy is a powerful technique for in-situ monitoring of phase transitions. It

provides information about the chemical and structural changes in the material as it hydrates

and deliquesces.[8][9]

Methodology:

The calcium chloride sample is placed in a temperature and humidity-controlled

environmental cell.

A laser is focused on the sample, and the scattered Raman signal is collected by a

microscope objective.

The relative humidity is systematically varied.

Raman spectra are collected at different RH levels.

The appearance of new spectral features or changes in existing peaks indicates phase

transitions between different hydrates or the formation of an aqueous solution upon

deliquescence.

Applications in Pharmaceutical and Other Industries
The deliquescent properties of calcium chloride dihydrate are harnessed in various

applications:
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Pharmaceuticals: Used as a desiccant to protect moisture-sensitive drugs and as a

stabilizing agent in some formulations.[6][13][14]

Food Industry: Acts as a firming agent in canned vegetables and in cheese production.[6][14]

De-icing and Dust Control: Its ability to lower the freezing point of water and absorb moisture

makes it effective for road safety.[6]

Industrial Processes: Employed as a drying agent for gases and in refrigeration brines.[6][7]

[15]

Conclusion
A thorough understanding of the deliquescence of calcium chloride dihydrate is essential for its

effective application and for controlling its effects in various scientific and industrial contexts.

The interplay of temperature, humidity, and the presence of different hydrate forms dictates its

behavior. The experimental techniques outlined provide robust methods for characterizing

these properties, enabling precise control and optimization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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